Cas no 37771-09-8 (1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI))
37771-09-8 structure
Product Name:1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI)
CAS No:37771-09-8
MF:C31H46Cl2N2O2S
MW:581.680145740509
CID:306910
PubChem ID:216860
Update Time:2025-04-19
1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5-(diethylamino)-1-[7-[5-(diethylamino)pentanoyl]-9H-thioxanthen-2-yl]pentan-1-one,dihydrochloride
- 2,7-Bis[5-(diethylamino)valeryl]thioxanthene dihydrochloride
- ADPNEXIJDPHSQO-UHFFFAOYSA-N
- 1-Pentanone, 1,1'-(9H-thioxanthene-2,7-diyl)bis(5-(diethylamino)-, dihydrochloride
- 37771-09-8
- 1,1'-(9H-Thioxanthene-2,7-diyl)bis(5-(diethylamino)-1-pentanone) dihydrochloride
- SCHEMBL11859109
- 5-Diethylamino-1-[7-(5-diethylaminopentanoyl)-9H-thioxanthen-2-yl]pent an-1-one dihydrochloride
- DTXSID30191218
- 1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI)
-
- Inchi: 1S/C31H44N2O2S.2ClH/c1-5-32(6-2)19-11-9-13-28(34)24-15-17-30-26(21-24)23-27-22-25(16-18-31(27)36-30)29(35)14-10-12-20-33(7-3)8-4;;/h15-18,21-22H,5-14,19-20,23H2,1-4H3;2*1H
- InChI Key: ADPNEXIJDPHSQO-UHFFFAOYSA-N
- SMILES: Cl.Cl.S1C2C=CC(=CC=2CC2C=C(C=CC1=2)C(CCCCN(CC)CC)=O)C(CCCCN(CC)CC)=O
Computed Properties
- Exact Mass: 580.26608
- Monoisotopic Mass: 580.266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 38
- Rotatable Bond Count: 16
- Complexity: 609
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.9Ų
Experimental Properties
- Boiling Point: 645.2°Cat760mmHg
- Flash Point: 344°C
- PSA: 40.62
1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI) Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
37771-09-8 (1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk